Cas no 57352-34-8 (Benzenesulfonic acid,ethyl-)

• Product Name: Benzenesulfonic acid,ethyl-
• CAS No: 57352-34-8
• MF: C₈H₁₀O₃S
• MW: 186.228201389313
• CID: 372434
• PubChem ID: 7402
• Update Time: 2025-04-19

Benzenesulfonic acid,ethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,ethyl-
• ethylbenzenesulphonic acid
• 2-ethylbenzenesulfonic acid
• Ethylbenzenesulfonic acid
• ethyl-benzenesulfonic acid
• 4-ETHYLBENZENESULFONIC ACID
• DTXCID2026571
• FT-0618402
• E83799
• UNII-XIG6VCJ1KC
• 4-Ethylbenzenesulfonic acid #
• 2-[(5-bromo-2-hydroxy-phenyl)methyl-[2-[(5-bromo-2-hydroxy-phenyl)methyl-(carboxymethyl)amino]ethyl]amino]acetic acid
• 98-69-1
• AS-81433
• AKOS009031461
• W-100069
• SCHEMBL93796
• CAS-98-69-1
• 4-ethylbenzene-1-sulfonic acid
• 4-Ethylbenzenesulfonic'acid
• EINECS 202-693-7
• AMY6095
• MFCD00009800
• p-Ethylbenzenesulfonic acid
• CHEBI:176767
• XIG6VCJ1KC
• A845895
• Benzenesulfonic acid, 4-ethyl-
• Q27293854
• Phenylethane-p-sulfonate
• CHEMBL3188767
• 57352-34-8
• EINECS 260-690-6
• Tox21_112365
• Benzenesulfonic acid, p-ethyl-
• NS00040539
• CS-0069969
• p-Ethylbenzenesulphonic acid
• NCGC00166239-01
• 4-Ethylbenzenesulfonicacid
• 4-Ethylbenzenesulfonic acid, technical grade, 95%
• HSDB 5320
• 4-ethylbenzenesulonic acid
• DTXSID4046571
• 4-ethylphenylsulfonic acid

• Inchi： 1S/C8H10O3S/c1-2-7-3-5-8(6-4-7)12(9,10)11/h3-6H,2H2,1H3,(H,9,10,11)
• InChI Key： BRIXOPDYGQCZFO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CC)(=O)(=O)O

Computed Properties

• Exact Mass: 186.0351
• Monoisotopic Mass: 186.035065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 62.8

Experimental Properties

• Density: 1.284
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.552
• PSA: 54.37